Cas no 2549033-04-5 (N-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-N-methylcyclopropanesulfonamide)

• Product Name: N-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-N-methylcyclopropanesulfonamide
• CAS No: 2549033-04-5
• MF: C₁₄H₁₉N₅O₂S
• MW: 321.39796090126
• CID: 5314236
• PubChem ID: 154582577
• Update Time: 2025-06-12

N-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-N-methylcyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS040729932
• F6788-8030
• 2549033-04-5
• N-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-N-methylcyclopropanesulfonamide
• N-[(1-Imidazo[1,2-b]pyridazin-6-yl-3-azetidinyl)methyl]-N-methylcyclopropanesulfonamide

• Inchi： 1S/C14H19N5O2S/c1-17(22(20,21)12-2-3-12)8-11-9-18(10-11)14-5-4-13-15-6-7-19(13)16-14/h4-7,11-12H,2-3,8-10H2,1H3
• InChI Key： CPLKJTHPHZXILF-UHFFFAOYSA-N
• SMILES： C1(S(N(CC2CN(C3=NN4C=CN=C4C=C3)C2)C)(=O)=O)CC1

Computed Properties

• Exact Mass: 321.12594604g/mol
• Monoisotopic Mass: 321.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.96±0.30(Predicted)

Additional information on N-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-N-methylcyclopropanesulfonamide

Recent Advances in the Study of N-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-N-methylcyclopropanesulfonamide (CAS: 2549033-04-5)

The compound N-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-N-methylcyclopropanesulfonamide (CAS: 2549033-04-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique imidazo[1,2-b]pyridazine core and cyclopropanesulfonamide moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide an overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of N-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-N-methylcyclopropanesulfonamide, with particular emphasis on improving its bioavailability and target selectivity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity for various biological targets, including kinases and GPCRs, which are implicated in a range of diseases. Preliminary results suggest that this molecule exhibits promising inhibitory activity against specific kinase targets, making it a potential candidate for the treatment of cancer and inflammatory disorders.

In vitro and in vivo studies have further explored the pharmacokinetic and pharmacodynamic profiles of N-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-N-methylcyclopropanesulfonamide. These investigations have revealed favorable metabolic stability and low toxicity, which are critical factors for advancing the compound into preclinical development. Additionally, structural-activity relationship (SAR) studies have identified key modifications that enhance the compound's efficacy and reduce off-target effects, providing valuable insights for future drug design efforts.

The therapeutic potential of N-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-N-methylcyclopropanesulfonamide extends beyond its initial applications. Recent findings indicate that this compound may also modulate immune responses and exhibit neuroprotective effects, opening new avenues for research in autoimmune diseases and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are underway to further validate these findings and accelerate the translation of this molecule into clinical trials.

In conclusion, N-[(1-{imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-N-methylcyclopropanesulfonamide (CAS: 2549033-04-5) represents a promising scaffold for the development of novel therapeutics. Its multifaceted pharmacological profile and favorable drug-like properties underscore its potential to address unmet medical needs. Continued research and optimization efforts will be essential to fully realize the therapeutic benefits of this compound and bring it closer to clinical application.